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Compound of Interest

Compound Name: C24H42O21.4H2O

Cat. No.: B7909710 Get Quote

Introduction: The "Tetrahydrate" Paradox
Welcome to the technical support center. If you are reading this, you are likely staring at a

clumped, sticky mass inside a drum that was a free-flowing powder only hours ago, or you are

seeing inconsistent TGA data.

Stachyose Tetrahydrate (

) is a non-reducing tetrasaccharide.[1] It is a powerful cryoprotectant and prebiotic, but it
demands respect. The "Tetrahydrate" designation is not just a label; it is the key to its stability.
The four water molecules are locked in the crystal lattice.

The Core Challenge: Stachyose exists in a delicate equilibrium.

Too Wet: Above its Critical Relative Humidity (CRH), it deliquesces (dissolves in its own

absorbed water).

Too Dry: If you aggressively dry it (removing the lattice water), you collapse the crystal into

an amorphous state. Amorphous stachyose is a "moisture magnet" with a significantly lower

glass transition temperature (

), causing it to rubberize instantly upon exposure to air.

This guide provides the protocols to navigate this narrow stability window.
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Part 1: The Physics of Hygroscopicity
Q: Why does my Stachyose turn into a syrup so
quickly?
A: You have exceeded the Critical Relative Humidity (CRH). Stachyose tetrahydrate has a CRH

of approximately 45-55% at room temperature (varying slightly by purity). Above this threshold,

the vapor pressure of water in the air is higher than that of the saturated solution of stachyose.

The crystal surface adsorbs water, forms a saturated solution layer, and the entire particle

dissolves.

Q: I dried the powder at 105°C to "fix" it, but it became
stickier. Why?
A: You stripped the crystal lattice. By heating above 100°C, you likely removed the 4 moles of

water of crystallization. You converted a stable crystalline hydrate into an unstable amorphous

anhydrous sugar. Amorphous sugars have high free volume and aggressively absorb water to

lower their chemical potential, often leading to "caking" or "rubberizing" as the

drops below room temperature.

Visualizing the Mechanism
The following diagram illustrates the "Hygroscopic Cycle of Doom" that occurs during improper

handling.
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Caption: The phase transitions of Stachyose. Note that both high humidity and over-drying lead

to instability.

Part 2: Storage & Handling Protocols[1][3]
Q: How do I weigh Stachyose without it sticking to the
spatula?
A: Use the "15-Second Rule" and static control. Amorphous regions on the particle surface

generate static charge, which attracts moisture.
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Protocol: The Precision Weighing Workflow

Environment: Relative Humidity must be <40%. If your lab is 60%+, use a glove box or a

localized dry nitrogen purge.

Tools: Use anti-static weigh boats (or metal). Plastic boats generate static.

The Ionizer: Use a handheld anti-static gun (ZeroStat) on the powder before scooping.

The 15-Second Rule: Once the container is open, you have 15 seconds to transfer the

powder to the weigh boat and re-seal the stock container. Do not leave the lid off while

waiting for the balance to stabilize.

Q: The powder in the drum has hard lumps. Can I mill it?
A: Proceed with extreme caution. Milling generates heat and exposes new high-energy

amorphous surfaces.

Do not ball mill. The impact heat will cause local melting/rubberizing.

Do use a conical sieve mill (Comil) at low RPM.

Critical Step: Chill the mill head and the powder to 4°C before milling to keep the material

well below its glass transition temperature (

).

Part 3: Formulation & Processing[1][3][4][5]
Q: Can I use Wet Granulation with Stachyose?
A: Yes, but you must control the "End Point" via torque, not time. Stachyose is highly soluble. In

wet granulation, it acts as a binder. If you add water too fast, you will create a "taffy"

consistency that ruins the batch.

Comparative Processing Guide:
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Feature Wet Granulation
Dry Granulation
(Roller
Compaction)

Direct
Compression

Suitability Moderate High Low (Flow issues)

Risk
Over-wetting (Syrup

formation)

Frictional heat

(Melting)
Segregation / Caking

Key Control
Use Ethanol/Water

(90:10) mix
Water-cooled rollers

Low humidity suite

(<30% RH)

Advantage
Uniform granule

density

Preserves hydrate

structure
Cheapest / Fastest

Q: I'm using Stachyose as a Lyophilization
Cryoprotectant. What is the cycle?
A: Stachyose is superior to sucrose/trehalose for certain proteins because its higher molecular

weight (Tetrasaccharide) offers a higher

(Glass transition of the freeze-concentrated solution).

The "Annealing" Protocol:

Freezing: Ramp to -45°C.

Annealing (Optional but Recommended): Hold at -20°C for 2 hours to crystallize ice and

maximize the concentration of the stachyose glass.

Primary Drying: Keep product temperature below -30°C (Safety margin below collapse

temp).

Secondary Drying: This is critical. Do not over-dry. Target a residual moisture of 1-3%. If you

go <0.5%, you risk creating a highly unstable amorphous solid that will pull moisture through

the vial stopper over time.

Part 4: Analytical Troubleshooting
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Q: My TGA shows a 10% weight loss at 100°C. Is my
product wet?
A: Not necessarily. You are likely measuring the Water of Hydration. Stachyose Tetrahydrate (

g/mol ) contains 4 water molecules.

Molecular Weight of Anhydrous Stachyose: ~666.6 g/mol .

Molecular Weight of 4

: 72 g/mol .

Theoretical Water Content:

.

Interpretation Rule:

Loss < 9.7%: You have a mix of anhydrous and hydrate (likely over-dried).

Loss ~ 9.8%: Perfect Tetrahydrate.

Loss > 10.5%: You have surface moisture (wet powder).

Analytical Decision Tree
Use this flow to determine the quality of your raw material.

Start: TGA Analysis
(Ramp 10°C/min to 150°C)

Check Mass Loss
@ 105°C

Loss ~9.5 - 10.0%
Matches Theoretical

Loss > 10.5%Excess Water

Loss < 9.0%

Missing Lattice Water

Pass: Stable
Tetrahydrate

Fail: Surface Moisture
(Drying Required)

Alert: Dehydrated/Amorphous
(High Hygroscopicity Risk)
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Caption: TGA interpretation guide. Distinguishing between surface moisture and lattice water is

critical for stability prediction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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